[(3-Chlorophenyl)methyl]boronic acid

• CAS No.: 1350512-06-9
• Molecular Formula: C7H8BClO2
• Molecular Weight: 170.40 g/mol
• IUPAC Name: (3-chlorophenyl)methylboronic acid
• InChI: InChI=1S/C7H8BClO2/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,10-11H,5H2
• InChI Key: BSHSQFJVCZDZPG-UHFFFAOYSA-N
• Canonical SMILES: B(CC1=CC(=CC=C1)Cl)(O)O

Description

[(3-Chlorophenyl)methyl]boronic acid is an organoboron compound that features a boronic acid functional group attached to a 3-chlorophenylmethyl moiety. This compound is of significant interest in organic synthesis, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are widely used for forming carbon-carbon bonds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The primary method for synthesizing boronic acids, including [(3-Chlorophenyl)methyl]boronic acid, involves the electrophilic trapping of an organometallic reagent with a boric ester, such as B(Oi-Pr)3 or B(OMe)3 . This reaction is typically performed at low temperatures to prevent over-alkylation, which could lead to the formation of borinic esters rather than boronic esters .

Industrial Production Methods

Industrial production methods for boronic acids often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

[(3-Chlorophenyl)methyl]boronic acid undergoes several types of chemical reactions, including:

Suzuki-Miyaura Cross-Coupling Reactions: This is the most common reaction involving boronic acids, where the compound reacts with halides in the presence of a palladium catalyst to form carbon-carbon bonds.

1,4-Conjugate Addition Reactions: It reacts with ethenesulfonamides to form arylethanesulfonamides.

Cross-Coupling Reactions: It can also react with diazoesters or potassium cyanate to form various products.

Common Reagents and Conditions

Palladium Catalysts: Used in Suzuki-Miyaura reactions to facilitate the formation of carbon-carbon bonds.

Ethenesulfonamides: Used in 1,4-conjugate addition reactions.

Diazoesters and Potassium Cyanate: Used in cross-coupling reactions.

Major Products Formed

Biaryl Compounds: Formed through Suzuki-Miyaura cross-coupling reactions.

Arylethanesulfonamides: Formed through 1,4-conjugate addition reactions.

Various Cross-Coupled Products: Formed through reactions with diazoesters or potassium cyanate.

Scientific Research Applications

[(3-Chlorophenyl)methyl]boronic acid has a wide range of applications in scientific research:

Chemistry: Used extensively in organic synthesis, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling reactions.

Biology: Employed in the synthesis of biologically active molecules and pharmaceuticals.

Medicine: Used in the development of drug candidates and medicinal chemistry research.

Industry: Applied in the production of fine chemicals and materials science.

Mechanism of Action

The mechanism of action for [(3-Chlorophenyl)methyl]boronic acid in Suzuki-Miyaura cross-coupling reactions involves several key steps:

Oxidative Addition: The palladium catalyst undergoes oxidative addition with the halide, forming a palladium-halide complex.

Transmetalation: The boronic acid transfers its organic group to the palladium complex.

Reductive Elimination: The palladium complex undergoes reductive elimination, forming the final carbon-carbon bond and regenerating the palladium catalyst.

Comparison with Similar Compounds

Similar Compounds

Phenylboronic Acid: Another commonly used boronic acid in Suzuki-Miyaura reactions.

Methylboronic Acid: Used in similar cross-coupling reactions but with different reactivity and selectivity.

3-Chlorophenylboronic Acid: Similar in structure but lacks the methyl group, leading to different reactivity.

Uniqueness

[(3-Chlorophenyl)methyl]boronic acid is unique due to its specific structure, which allows for selective reactions and the formation of specific products that may not be achievable with other boronic acids .